Cas no 1488191-58-7 (1-(2,5-dimethylfuran-3-yl)cyclopropan-1-amine)

• Product Name: 1-(2,5-dimethylfuran-3-yl)cyclopropan-1-amine
• CAS No: 1488191-58-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6275799
• PubChem ID: 96636014
• Update Time: 2025-05-22

1-(2,5-dimethylfuran-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-yl)cyclopropan-1-amine
• EN300-1742098
• 1488191-58-7

• Inchi： 1S/C9H13NO/c1-6-5-8(7(2)11-6)9(10)3-4-9/h5H,3-4,10H2,1-2H3
• InChI Key： YVWBOWUXWITEOG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C1(CC1)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(2,5-dimethylfuran-3-yl)cyclopropan-1-amine

Introduction to 1-(2,5-Dimethylfuran-3-Yl)Cyclopropan-1-Amine (CAS No. 1488191-58-7)

1-(2,5-Dimethylfuran-3-Yl)Cyclopropan-1-Amine, identified by the CAS registry number CAS No. 1488191-58-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted furan moiety. The presence of the cyclopropane group introduces strain and reactivity, while the furan ring provides aromaticity and potential for further functionalization. Recent studies have highlighted its potential applications in drug discovery, catalysis, and advanced materials.

The synthesis of 1-(2,5-Dimethylfuran-3-Yl)Cyclopropan-1-Amine involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have employed various methods, including alkylation and coupling reactions, to construct the cyclopropane ring. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in these reactions. Notably, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for pharmacological studies.

The physical properties of CAS No. 1488191-58-7 are well-documented. It is a solid at room temperature with a melting point of approximately 95°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been tested, revealing that it is resistant to hydrolysis under neutral conditions but can undergo degradation under strongly acidic or basic environments.

Recent research has focused on the biological activity of 1-(2,5-Dimethylfuran-3-Yl)Cyclopropan-1-Amine. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, a study published in 2023 revealed its ability to modulate the activity of histone deacetylases (HDACs), suggesting its potential role in epigenetic therapy. Additionally, preliminary pharmacokinetic studies indicate that the compound has moderate bioavailability when administered orally, making it a promising candidate for further preclinical testing.

The application of CAS No. 1488191-58-7 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly as a component in semiconducting polymers or as an additive to enhance charge transport properties. Researchers have explored its integration into polymer blends, where it has shown potential for improving thermal stability and mechanical resilience.

In conclusion, 1-(2,5-Dimethylfuran-3-Yl)Cyclopropan-1-Amine (CAS No. 1488191-58-7) is a versatile compound with diverse applications across multiple disciplines. Its chemical structure provides a foundation for innovative research and development, while its physical and biological properties make it a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.